Cas no 2567498-97-7 (Thiazolo[4,5-b]pyridine, 2,5-dichloro-)
Thiazolo[4,5-b]pyridine, 2,5-dichloro- is a heterocyclic compound featuring a fused thiazole and pyridine ring system with chlorine substituents at the 2 and 5 positions. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The dichloro substitution enhances electrophilic properties, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. Its rigid bicyclic framework contributes to stability while allowing precise structural modifications. The compound is commonly utilized in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric properties in target scaffolds.
2567498-97-7 structure
Product Name:Thiazolo[4,5-b]pyridine, 2,5-dichloro-
CAS No:2567498-97-7
MF:C6H2Cl2N2S
MW:205.06
MDL:MFCD32879265
CID:5520449
PubChem ID:155822953
Update Time:2025-06-07
Thiazolo[4,5-b]pyridine, 2,5-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[4,5-b]pyridine, 2,5-dichloro-
- 2,5-Dichlorothiazolo[4,5-b]pyridine
- 2,5-dichloro-1,3thiazolo4,5-bpyridine
- 2567498-97-7
- 2,5-Dichloro-[1,3]thiazolo[4,5-b]pyridine
- F84251
- EN300-27691963
-
- MDL: MFCD32879265
- Inchi: 1S/C6H2Cl2N2S/c7-4-2-1-3-5(9-4)10-6(8)11-3/h1-2H
- InChI Key: QKGJCISXIIQQIU-UHFFFAOYSA-N
- SMILES: C12N=C(Cl)SC1=CC=C(Cl)N=2
Computed Properties
- Exact Mass: 203.9315746g/mol
- Monoisotopic Mass: 203.9315746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54Ų
Thiazolo[4,5-b]pyridine, 2,5-dichloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27691963-1g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95% | 1g |
$743.0 | 2023-09-10 | |
| Enamine | EN300-27691963-5g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95% | 5g |
$2152.0 | 2023-09-10 | |
| Enamine | EN300-27691963-10g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95% | 10g |
$3191.0 | 2023-09-10 | |
| Enamine | EN300-27691963-0.05g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95.0% | 0.05g |
$97.0 | 2025-03-20 | |
| Enamine | EN300-27691963-0.1g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95.0% | 0.1g |
$144.0 | 2025-03-20 | |
| Enamine | EN300-27691963-0.25g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95.0% | 0.25g |
$206.0 | 2025-03-20 | |
| Enamine | EN300-27691963-0.5g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95.0% | 0.5g |
$391.0 | 2025-03-20 | |
| Enamine | EN300-27691963-1.0g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95.0% | 1.0g |
$513.0 | 2025-03-20 | |
| Enamine | EN300-27691963-2.5g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95.0% | 2.5g |
$1008.0 | 2025-03-20 | |
| Enamine | EN300-27691963-5.0g |
2,5-dichloro-[1,3]thiazolo[4,5-b]pyridine |
2567498-97-7 | 95.0% | 5.0g |
$1488.0 | 2025-03-20 |
Thiazolo[4,5-b]pyridine, 2,5-dichloro- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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